Cas no 1334494-82-4 (methyl 3-amino-4-(2-chlorophenyl)-1H-pyrrole-2-carboxylate)

• Product Name: methyl 3-amino-4-(2-chlorophenyl)-1H-pyrrole-2-carboxylate
• CAS No: 1334494-82-4
• MF: C₁₂H₁₁ClN₂O₂
• MW: 250.680941820145
• MDL: MFCD20231653
• CID: 5573078
• PubChem ID: 91811944
• Update Time: 2025-06-13

methyl 3-amino-4-(2-chlorophenyl)-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-4-(2-chlorophenyl)-1H-pyrrole-2-carboxylate
• 1H-Pyrrole-2-carboxylic acid, 3-amino-4-(2-chlorophenyl)-, methyl ester

• MDL： MFCD20231653
• Inchi： 1S/C12H11ClN2O2/c1-17-12(16)11-10(14)8(6-15-11)7-4-2-3-5-9(7)13/h2-6,15H,14H2,1H3
• InChI Key： ZYXFJPWUZRSOBG-UHFFFAOYSA-N
• SMILES： N1C=C(C2=CC=CC=C2Cl)C(N)=C1C(OC)=O

Experimental Properties

• Density: 1.353±0.06 g/cm3(Predicted)
• Boiling Point: 425.5±45.0 °C(Predicted)
• pka: 15.11±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on methyl 3-amino-4-(2-chlorophenyl)-1H-pyrrole-2-carboxylate

Comprehensive Overview of Methyl 3-Amino-4-(2-Chlorophenyl)-1H-Pyrrole-2-Carboxylate (CAS No. 1334494-82-4)

Methyl 3-amino-4-(2-chlorophenyl)-1H-pyrrole-2-carboxylate (CAS No. 1334494-82-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrrole derivative is characterized by its unique molecular structure, which includes a 2-chlorophenyl group and an ester functional group. Its versatility makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents and crop protection chemicals.

In recent years, the demand for heterocyclic compounds like methyl 3-amino-4-(2-chlorophenyl)-1H-pyrrole-2-carboxylate has surged due to their applications in drug discovery. Researchers are particularly interested in its potential as a building block for kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The compound's chlorophenyl moiety enhances its binding affinity to biological targets, making it a focal point in medicinal chemistry studies.

From an industrial perspective, the synthesis of CAS No. 1334494-82-4 involves multi-step organic reactions, often requiring palladium-catalyzed cross-coupling or microwave-assisted synthesis techniques. These methods align with the growing trend of green chemistry, as they aim to reduce waste and improve efficiency. The compound's high purity and stability under standard conditions further contribute to its appeal in large-scale production.

The agrochemical sector also benefits from methyl 3-amino-4-(2-chlorophenyl)-1H-pyrrole-2-carboxylate, where it serves as a precursor for pesticide formulations. Its chlorinated aromatic ring provides pesticidal activity, addressing the need for eco-friendly pest control solutions. This aligns with global discussions on sustainable agriculture and the reduction of harmful environmental impacts.

Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to characterize CAS No. 1334494-82-4. These methods ensure compliance with stringent quality control standards, a topic frequently searched by professionals in the field. Additionally, the compound's solubility profile and thermal properties are critical parameters for formulation scientists.

As the scientific community continues to explore pyrrole-based compounds, methyl 3-amino-4-(2-chlorophenyl)-1H-pyrrole-2-carboxylate remains a subject of innovation. Its role in drug delivery systems and bioconjugation techniques highlights its adaptability. For instance, recent studies investigate its use in prodrug development, a hot topic in precision medicine.

In summary, CAS No. 1334494-82-4 exemplifies the intersection of organic synthesis and applied sciences. Its relevance to life sciences, coupled with industrial scalability, positions it as a compound of enduring interest. Future research may uncover additional applications, particularly in nanotechnology and material science, further solidifying its importance in modern chemistry.